Cas no 83657-19-6 (Diniconazole (+)-form)

Diniconazole (+)-form structure
Diniconazole (+)-form structure
Product Name:Diniconazole (+)-form
CAS No:83657-19-6
MF:C15H17Cl2N3O
MW:326.220981359482
CID:60596
PubChem ID:6440729
Update Time:2025-04-18

Diniconazole (+)-form Chemical and Physical Properties

Names and Identifiers

    • Diniconazole (+)-form
    • (E,3S)-1-(2,4-Dichlorophenyl)-4,4-dimethyl-2-(1,2,4-triazol-1-yl)pent-1-en-3-ol
    • DINICONAZOLE (+)-FORM [MI]
    • DINICONAZOLE, (+)-
    • (S)-Diniconazole
    • Diniconazole(+)-form
    • UNII-HZM0U4P0K9
    • (1E,3S)-1-(2,4-dichlorophenyl)-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)pent-1-en-3-ol
    • S-(+)-diniconazole
    • CHEBI:83906
    • HZM0U4P0K9
    • DTXSID50273969
    • 1H-1,2,4-Triazole-1-ethanol, beta-((2,4-dichlorophenyl)methylene)-alpha-(1,1-dimethylethyl)-, (S-(E))-
    • 83657-19-6
    • (S)-S-3308
    • Q27157323
    • (E)-(+)-1-(2,4-DICHLOROPHENYL)-2-(1,2,4-TRIAZOL-1-YL)-4,4-DIMETHYL-1-PENTEN-3-OL
    • 1H-1,2,4-TRIAZOLE-1-ETHANOL, .BETA.-((2,4-DICHLOROPHENYL)METHYLENE)-.ALPHA.-(1,1-DIMETHYLETHYL)-, (.ALPHA.S,.BETA.E)-
    • (+)-diniconazole
    • Inchi： 1S/C15H17Cl2N3O/c1-15(2,3)14(21)13(20-9-18-8-19-20)6-10-4-5-11(16)7-12(10)17/h4-9,14,21H,1-3H3/b13-6+/t14-/m1/s1
    • InChI Key： FBOUIAKEJMZPQG-YGLIYXGISA-N
    • SMILES： ClC1C=C(C=CC=1/C=C(\[C@H](C(C)(C)C)O)/N1C=NC=N1)Cl

Computed Properties

  • Exact Mass: 325.075
  • Monoisotopic Mass: 325.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.9A^2
  • XLogP3: 4.2

Experimental Properties

  • Density: 1.27
  • Melting Point: 160-161°
  • Boiling Point: 501.1°C at 760 mmHg
  • Flash Point: 256.8°C
  • Refractive Index: 1.592
  • PSA: 50.94000
  • LogP: 3.99000
  • Specific Rotation: D24 +26° (c = 1 in CHCl3)

Diniconazole (+)-form Production Method

Production Method 1

83657-24-3 83657-24-3
83657-19-6 83657-19-6
83657-18-5 83657-18-5
Reaction Conditions
1.1 5 °C
Reference
Enantiomeric separation of triazole fungicides with 3-μm and 5-μml particle chiral columns by reverse-phase high-performance liquid chromatography
Qiu, Jing; et al, Chirality, 2011, 23(6), 479-486

Production Method 2

83657-24-3 83657-24-3
83657-19-6 83657-19-6
83657-18-5 83657-18-5
Reaction Conditions
1.1 25 °C
Reference
Enantiomeric separation of diniconazole by new type of amylase chiral stationary phase
Wang, Xuesong; et al, Nongyao, 2011, 50(10), 711-713

Production Method 3

83657-24-3 83657-24-3
83657-19-6 83657-19-6
83657-18-5 83657-18-5
Reaction Conditions
Reference
Chiral HPLC separation and absolute configuration assignment of a series of new triazole compounds
Lv, Chun-Guang; et al, Journal of Separation Science, 2011, 34(4), 363-370

Diniconazole (+)-form Raw materials

Diniconazole (+)-form Preparation Products

Diniconazole (+)-form Related Literature

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